1-{4-[2-(1,3-Dioxolan-2-yl)ethyl]thian-4-yl}methanamine

• Molecular Formula: C11H21NO2S
• Molecular Weight: 231.36 g/mol
• IUPAC Name: [4-[2-(1,3-dioxolan-2-yl)ethyl]thian-4-yl]methanamine
• InChI: InChI=1S/C11H21NO2S/c12-9-11(3-7-15-8-4-11)2-1-10-13-5-6-14-10/h10H,1-9,12H2
• InChI Key: HHHMQSZOSCDLFV-UHFFFAOYSA-N
• Canonical SMILES: C1CSCCC1(CCC2OCCO2)CN

Description

1-{4-[2-(1,3-Dioxolan-2-yl)ethyl]thian-4-yl}methanamine is a complex organic compound characterized by the presence of a dioxolane ring and a thianyl group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-{4-[2-(1,3-Dioxolan-2-yl)ethyl]thian-4-yl}methanamine typically involves multi-step organic reactions. One common method includes the reaction of 1,3-dioxolane derivatives with thianyl intermediates under controlled conditions. The reaction conditions often involve the use of solvents like tetrahydrofuran and catalysts such as hydrochloric acid .

Industrial Production Methods

Industrial production methods for this compound may involve large-scale synthesis using automated reactors and continuous flow systems to ensure high yield and purity. The process is optimized to minimize by-products and maximize efficiency.

Chemical Reactions Analysis

Types of Reactions

1-{4-[2-(1,3-Dioxolan-2-yl)ethyl]thian-4-yl}methanamine undergoes various chemical reactions, including:

Oxidation: This reaction can be facilitated by oxidizing agents like potassium permanganate.

Reduction: Reduction reactions may involve reagents such as lithium aluminum hydride.

Substitution: Nucleophilic substitution reactions can occur with halogenated derivatives.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an aqueous medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Halogenated derivatives in the presence of a base like sodium hydroxide.

Major Products

Scientific Research Applications

1-{4-[2-(1,3-Dioxolan-2-yl)ethyl]thian-4-yl}methanamine has several applications in scientific research:

Chemistry: Used as a building block for synthesizing more complex molecules.

Biology: Investigated for its potential role in biochemical pathways and interactions with biological macromolecules.

Medicine: Explored for its potential therapeutic properties and as a precursor for drug development.

Industry: Utilized in the production of specialty chemicals and materials with specific properties

Mechanism of Action

The mechanism of action of 1-{4-[2-(1,3-Dioxolan-2-yl)ethyl]thian-4-yl}methanamine involves its interaction with specific molecular targets. The dioxolane ring and thianyl group may interact with enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways and molecular targets are subjects of ongoing research .

Comparison with Similar Compounds

Similar Compounds

• Ethyl (S)-(+)-3-(2,2-dimethyl-1,3-dioxolan-4-yl)-2-propenoate
• Ethyl 2-methyl-1,3-dioxolane-2-acetate

Uniqueness

1-{4-[2-(1,3-Dioxolan-2-yl)ethyl]thian-4-yl}methanamine is unique due to its specific combination of a dioxolane ring and a thianyl group, which imparts distinct chemical and biological properties. This uniqueness makes it a valuable compound for various applications and distinguishes it from other similar compounds.